molecular formula C16H9F2IN2 B8277382 2,3-Bis(4-fluorophenyl)-5-iodopyrazine

2,3-Bis(4-fluorophenyl)-5-iodopyrazine

Cat. No.: B8277382
M. Wt: 394.16 g/mol
InChI Key: BXIYDSRBEXFFCL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,3-Bis(4-fluorophenyl)-5-iodopyrazine is a useful research compound. Its molecular formula is C16H9F2IN2 and its molecular weight is 394.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H9F2IN2

Molecular Weight

394.16 g/mol

IUPAC Name

2,3-bis(4-fluorophenyl)-5-iodopyrazine

InChI

InChI=1S/C16H9F2IN2/c17-12-5-1-10(2-6-12)15-16(21-14(19)9-20-15)11-3-7-13(18)8-4-11/h1-9H

InChI Key

BXIYDSRBEXFFCL-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=NC=C(N=C2C3=CC=C(C=C3)F)I)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5,6-bis(4-fluorophenyl)pyrazin-2-amine (1 g, 3.53 mmol, 1.00 equiv), ethylene glycol dimethyl ether (50 mL), I2 (450 mg, 1.78 mmol, 0.50 equiv), CuI (200 mg, 1.05 mmol, 0.30 equiv), and isoamyl nitrite (2.75 g, 10.87 mmol, 3.08 equiv) was stirred for 10 min at room temperature, then for an additional 2 h at 60° C. in an oil bath. The resulting mixture was concentrated in vacuo, and purified via silica gel column chromatography (ethyl acetate/petroleum ether (1:40)) resulting in 1 g (72%) of 2,3-bis(4-fluorophenyl)-5-iodopyrazine as brown oil.
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
450 mg
Type
reactant
Reaction Step One
Quantity
2.75 g
Type
reactant
Reaction Step One
Name
CuI
Quantity
200 mg
Type
catalyst
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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